3-(Bromomethyl)-5-methoxybenzonitrile
Overview
Description
3-(Bromomethyl)-5-methoxybenzonitrile (3-BM-5-MOBN) is an organic compound that has a wide range of applications in the scientific and medical fields. It is a synthetic compound with a unique chemical structure, which makes it a valuable tool for research and experimentation. 3-BM-5-MOBN has been used in a variety of experiments, ranging from biochemical and physiological studies to medical research.
Scientific Research Applications
3-(Bromomethyl)-5-methoxybenzonitrile has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as to investigate the biochemical and physiological effects of various compounds. It has also been used in the synthesis of other compounds, such as 3-bromo-5-methoxybenzaldehyde and 3-bromo-5-methoxybenzoic acid.
Mechanism of Action
The mechanism of action of 3-(Bromomethyl)-5-methoxybenzonitrile is not well understood. However, it is believed that it acts as a reversible inhibitor of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters in the brain. This inhibition of MAO enzymes leads to an increase in the levels of neurotransmitters in the brain, which can have a variety of effects, depending on the type of neurotransmitter being affected.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(Bromomethyl)-5-methoxybenzonitrile are not well understood. However, it is believed that it can affect the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It is also believed to have an antidepressant effect, as well as an anxiolytic effect.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Bromomethyl)-5-methoxybenzonitrile in laboratory experiments include its low cost and ease of synthesis. Additionally, it is a reversible inhibitor of MAO enzymes, which makes it a useful tool for studying the effects of various drugs on the central nervous system. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and it is not very stable in acidic or basic solutions.
Future Directions
There are a number of potential future directions for research involving 3-(Bromomethyl)-5-methoxybenzonitrile. These include further studies of its effects on neurotransmitters in the brain, as well as its potential use in the treatment of depression and anxiety. Additionally, further research into its mechanism of action could lead to the development of more effective MAO inhibitors, as well as the development of drugs with more specific effects on various neurotransmitters. Finally, further research into the synthesis of 3-(Bromomethyl)-5-methoxybenzonitrile could lead to the development of more efficient and cost-effective synthesis methods.
properties
IUPAC Name |
3-(bromomethyl)-5-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO/c1-12-9-3-7(5-10)2-8(4-9)6-11/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPCBOONVWDCPDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C#N)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)-5-methoxybenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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